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Compound of Interest

Compound Name: cis-17-Hexacosenoic acid

Cat. No.: B1231010 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of cis-17-Hexacosenoic acid (CAS RN: 66274-43-9), ensuring operational

integrity and adherence to safety protocols.

While cis-17-Hexacosenoic acid is not classified as a hazardous substance, proper disposal

procedures are still necessary to maintain a safe laboratory environment and prevent

environmental contamination.[1] The following step-by-step guidance is based on the safety

data sheet for cis-17-Hexacosenoic acid and best practices for laboratory chemical waste

management.

Physical and Chemical Properties
A summary of the key quantitative data for cis-17-Hexacosenoic acid is presented below.

Property Value

Molecular Formula C₂₆H₅₀O₂

Molecular Weight 394.7 g/mol

Appearance Solid

Purity >98%
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Note: This data is compiled from publicly available information.

Experimental Protocols: Disposal Procedures
The primary disposal method for cis-17-Hexacosenoic acid is through an approved waste

disposal plant.[2] Always consult with your institution's environmental health and safety (EHS)

office for specific local and national regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling cis-17-Hexacosenoic acid, ensure you are wearing the appropriate personal

protective equipment:

Safety glasses or goggles

Standard laboratory coat

Chemically resistant gloves (e.g., nitrile)

Step 2: Waste Collection

Collect waste cis-17-Hexacosenoic acid and any contaminated materials (e.g., weighing

paper, pipette tips) in a designated, clearly labeled, and sealed waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Step 3: Storage

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

The container should be kept tightly closed.

Step 4: Disposal

Arrange for the collection of the waste container by your institution's licensed chemical waste

disposal service.
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Provide the disposal service with a complete and accurate description of the waste.

In Case of a Spill:

Ensure adequate ventilation.

Wear appropriate PPE.

For small spills: Absorb the material with an inert absorbent material (e.g., vermiculite, sand)

and place it in the designated chemical waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

For large spills: Evacuate the area and contact your institution's EHS office immediately.

Disposal Workflow
The logical flow for the proper disposal of cis-17-Hexacosenoic acid is illustrated in the

diagram below.
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Start: Handling cis-17-Hexacosenoic Acid

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Is there a spill?

Follow Spill Cleanup Protocol

Yes

Store Waste Container Securely
(Cool, Dry, Ventilated)

No

Arrange for Professional Disposal
(Approved Waste Plant)

End: Disposal Complete

Click to download full resolution via product page

Caption: A flowchart outlining the proper disposal procedure for cis-17-Hexacosenoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1231010#cis-17-hexacosenoic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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